Cas no 1118-64-5 (Carbonotrithioic acid, monoethyl ester)

• Product Name: Carbonotrithioic acid, monoethyl ester
• CAS No: 1118-64-5
• MF: C₃H₅S₃
• MW: 137.266796827316
• CID: 1199541
• PubChem ID: 23597586
• Update Time: 2025-04-20

Carbonotrithioic acid, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonotrithioic acid, monoethyl ester
• ethylsulfanylmethanedithioate
• ethyl carbonotrithioate
• DTXSID40635138
• 1118-64-5

• Inchi： 1S/C3H6S3/c1-2-6-3(4)5/h2H2,1H3,(H,4,5)/p-1
• InChI Key： XSIQSWHENMREAF-UHFFFAOYSA-M
• SMILES： S(C(=S)[S-])CC

Computed Properties

• Exact Mass: 175.91915
• Monoisotopic Mass: 136.95533868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 44.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 0